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Compound of Interest

Compound Name: L-Leucine-13C

Cat. No.: B1674920 Get Quote

Essential Safety and Handling Guide for L-
Leucine-¹³C
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Leucine-¹³C. The following

procedures detail personal protective equipment (PPE), handling protocols, and disposal plans

to ensure a safe laboratory environment.

Summary of Physical and Chemical Properties
L-Leucine-¹³C is a stable, non-radioactive isotope of the essential amino acid L-Leucine. Its

chemical properties are identical to the natural compound. The primary considerations for safe

handling are related to its physical form as a powder and general chemical handling best

practices.
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Property Value

Physical State Solid, white crystalline powder[1]

Odor Odorless[1][2]

pH 5.5 - 6.5[1]

Melting Point 286 - 288 °C / 546.8 - 550.4 °F[1]

Solubility Soluble in water[2][3]

Stability
Stable under recommended storage conditions.

[4] Sensitive to light and moisture[1].

Personal Protective Equipment (PPE)
While L-Leucine is considered non-hazardous, prudent laboratory practices should always be

observed. The following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses Must have side shields.[5][6][7]

Chemical Safety Goggles

Recommended, especially

when splashes are possible.[5]

[8]

Hand Protection Gloves

Nitrile or other chemically

resistant gloves are

recommended.[5][6] Gloves

should be inspected before

use and disposed of properly

after handling the material.[4]

Body Protection Lab Coat

A full-length lab coat should be

worn to prevent skin contact.

[5][6][7]

Protective Clothing

Choose body protection

appropriate for the amount and

concentration of the substance

at the workplace.[5]

Respiratory Protection Dust Mask/Respirator

A dust mask or respirator may

be necessary if handling large

quantities or if dust is

generated.[8] A self-contained

breathing apparatus may be

required in case of fire or in

poorly ventilated areas.[5]

Handling and Experimental Protocols
Engineering Controls:

Work in a well-ventilated area.[6] For larger quantities or when aerosolization is possible, a

chemical fume hood is recommended.[6]

Use a designated area for handling to prevent cross-contamination.[6]
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Provide appropriate exhaust ventilation where dust may form.[5][9]

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Do not breathe in dust.[1]

Avoid dust formation.[1][5][9]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[1][9]

Store in a cool, dry, and well-ventilated place, away from light and moisture.[1][5]

Accidental Release Measures:

Notification: Alert personnel in the immediate vicinity of the spill.[6]

PPE: Don the appropriate personal protective equipment.[6]

Containment: Sweep up the spilled solid material and place it into a suitable, closed

container for disposal.[1][5][9] Avoid generating dust.

Cleaning: Clean the spill area with soap and water.[6]

Disposal Plan
Waste containing L-Leucine-¹³C should be handled in accordance with local, state, and federal

regulations for chemical waste.[6]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4][5]

Containers: Handle uncleaned containers as you would the product itself. Do not mix with

other waste.
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Workflow for Handling L-Leucine-¹³C
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Caption: Workflow for the safe handling of L-Leucine-¹³C from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1674920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

